Cas no 3950-10-5 (Ethyl 4-hydroxy-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate)

• Product Name: Ethyl 4-hydroxy-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate
• CAS No: 3950-10-5
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• MDL: MFCD05666022
• CID: 924640
• PubChem ID: 54688208
• Update Time: 2025-06-11

Ethyl 4-hydroxy-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-hydroxy-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 1,6-dihydro-4-hydroxy-2-methyl-6-oxo-, ethyl ester
• 2-Methyl-3-ethoxycarbonyl-4-hydroxy-pyridon-(6)
• 4-hydroxy-2-methyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid ethyl ester
• 5-ethox
• 5-Ethoxycarbonl-4-hydroxy-6-methyl-2-pyridon
• ACMC-20c4go
• CTK6F5185
• CTK8D4015
• Nicotinic acid, 1,6-dihydro-4-hydroxy-2-methyl-6-oxo-, ethyl ester
• SureCN348414
• 4,6-dihydroxy-2-methyl nicotinic acid ethyl ester
• Ethyl 4-hydroxy-2-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxylate #
• 1,6-Dihydro-4-hydroxy-2-methyl-6-(oxo)nicotinic acid ethyl ester
• 4,6-dihydroxy-2-methyl-nicotinic acid ethyl ester
• AKOS006293718
• 3950-10-5
• DB-367822
• SCHEMBL348414
• ethyl4-hydroxy-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate
• ethyl 4,6-dihydroxy-2-methylnicotinate
• SB54506
• Ethyl 4-hydroxy-2-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxylate
• DTXSID80715822
• 4-hydroxy-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid ethyl ester
• ethyl 4-hydroxy-2-methyl-6-oxo-1H-pyridine-3-carboxylate
• ethyl 4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridine-5-carboxylate
• Ethyl 4-hydroxy-2-methyl-6-oxo-1 6-dihydro-3-pyridinecarboxylate

• MDL： MFCD05666022
• Inchi： 1S/C9H11NO4/c1-3-14-9(13)8-5(2)10-7(12)4-6(8)11/h4H,3H2,1-2H3,(H2,10,11,12)
• InChI Key： WQPWRTUPFHAREU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CC(NC=1C)=O)O)=O

Computed Properties

• Exact Mass: 197.06883
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 4-hydroxy-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate

Comprehensive Overview of Ethyl 4-hydroxy-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate (CAS No. 3950-10-5)

Ethyl 4-hydroxy-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate (CAS No. 3950-10-5) is a versatile organic compound widely used in pharmaceutical and agrochemical research. This compound belongs to the class of dihydropyridine derivatives, which are known for their significant biological activities. The ethyl ester group in its structure enhances its solubility and bioavailability, making it a valuable intermediate in synthetic chemistry. Researchers often focus on its hydroxy and oxo functional groups, which play a crucial role in its reactivity and applications.

In recent years, the demand for Ethyl 4-hydroxy-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate has surged due to its potential in drug discovery. Its structural similarity to nicotinamide adenine dinucleotide (NAD+) precursors has sparked interest in its use for metabolic studies. Additionally, its carboxylate moiety makes it a candidate for designing prodrugs, addressing challenges like poor absorption in current therapeutics. This aligns with the growing trend of green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce such intermediates.

The compound's CAS No. 3950-10-5 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry. Questions like "What are the synthetic routes for Ethyl 4-hydroxy-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate?" or "How does its dihydropyridine core influence biological activity?" are common among researchers. These queries highlight the need for detailed technical data, which is often shared in peer-reviewed journals or patent filings.

Another area of interest is the compound's role in heterocyclic chemistry. Its pyridine backbone is a hallmark of many bioactive molecules, including antioxidants and enzyme inhibitors. Recent studies explore its derivatives for neuroprotective or anti-inflammatory properties, tapping into the public's focus on neurodegenerative diseases and chronic inflammation. This connection to health and wellness trends increases its visibility in scientific and commercial discussions.

From a technical standpoint, Ethyl 4-hydroxy-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate exhibits stability under standard laboratory conditions, but its hydroxy group may require protection during multi-step syntheses. Analytical techniques like HPLC and NMR are essential for purity assessment, a topic often raised in quality control forums. Manufacturers emphasize compliance with Good Manufacturing Practices (GMP) to meet regulatory standards, especially for pharmaceutical-grade batches.

In summary, CAS No. 3950-10-5 represents a critical building block in modern chemistry, bridging gaps between academia and industry. Its adaptability to structure-activity relationship (SAR) studies and alignment with personalized medicine trends ensure its continued relevance. As innovation accelerates, this compound will likely remain a focal point for breakthroughs in drug development and material science.